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Compound of Interest

Compound Name: Leriglitazone Hydrochloride

Cat. No.: B586586 Get Quote

This document provides a comprehensive guide for the safe handling, storage, and disposal of

Leriglitazone Hydrochloride in a research laboratory setting. The following procedures are

designed to ensure the safety of all personnel and to maintain the integrity of the research

being conducted.

Quantitative Safety Data
While specific occupational exposure limits for Leriglitazone Hydrochloride have not been

established, the following table summarizes key safety information derived from available

Safety Data Sheets (SDS).

Parameter Value Source

GHS Classification
Not a hazardous substance or

mixture
MedChemExpress SDS

Molecular Formula C₁₉H₂₁ClN₂O₄S MedChemExpress SDS

Molecular Weight 408.90 g/mol MedChemExpress SDS

Appearance Solid MedChemExpress SDS

Storage Temperature
4°C (sealed, away from

moisture)
MedChemExpress SDS

Storage in Solvent
-80°C (6 months), -20°C (1

month)
MedChemExpress SDS
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Operational Plan: Step-by-Step Guidance
Receiving and Unpacking

1.1. Inspection: Upon receipt, visually inspect the shipping container for any signs of damage

or leakage. If the container is compromised, do not open it and follow the laboratory's

emergency spill protocol.

1.2. Personal Protective Equipment (PPE): Before handling the package, at a minimum,

wear standard laboratory PPE: a lab coat, safety glasses, and nitrile gloves.

1.3. Verification: Open the package in a designated receiving area, preferably within a

chemical fume hood if the physical form is a powder. Verify that the received chemical

matches the order and that the container is properly labeled and sealed.

1.4. Documentation: Record the date of receipt, lot number, and quantity in the laboratory's

chemical inventory system.

Storage
**2.1. ** General Storage: Store Leriglitazone Hydrochloride in a cool, dry, and well-

ventilated area, away from direct sunlight and sources of ignition.[1]

2.2. Temperature: For long-term storage of the solid material, maintain a temperature of 4°C

in a sealed container, protected from moisture.[1]

2.3. Solution Storage: If prepared in a solvent, store aliquots at -80°C for up to 6 months or

at -20°C for up to 1 month in tightly sealed containers.[1]

2.4. Incompatible Materials: Store separately from strong acids/alkalis and strong

oxidizing/reducing agents.[1]

2.5. Labeling: Ensure all primary and secondary containers are clearly labeled with the

chemical name, concentration (if in solution), date of preparation, and any relevant hazard

warnings.
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3.1. Engineering Controls: All handling of powdered Leriglitazone Hydrochloride should be

conducted in a certified chemical fume hood to avoid inhalation of dust.[1] Ensure an

eyewash station and safety shower are readily accessible.[1]

3.2. Personal Protective Equipment (PPE):

Eye Protection: Wear chemical safety goggles or a face shield.

Hand Protection: Wear compatible chemical-resistant gloves (e.g., nitrile).

Body Protection: Wear a fully buttoned lab coat.

Respiratory Protection: If working outside of a fume hood is unavoidable and there is a risk

of aerosol formation, use a NIOSH-approved respirator.

3.3. Weighing and Aliquoting:

Perform all weighing and aliquoting of the solid compound within a chemical fume hood or

a ventilated balance enclosure.

Use appropriate tools (e.g., spatulas, weighing paper) to minimize the generation of dust.

3.4. Solution Preparation:

When dissolving the compound, add the solvent to the solid slowly to prevent splashing.

Ensure the chosen solvent is compatible with the experimental protocol and safety

guidelines.

3.5. General Hygiene:

Avoid contact with skin and eyes.[1]

Do not eat, drink, or smoke in the laboratory.

Wash hands thoroughly after handling the chemical, even if gloves were worn.
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Since Leriglitazone Hydrochloride is not classified as a hazardous substance, it should be

disposed of as non-hazardous pharmaceutical waste. However, always adhere to local, state,

and federal regulations, as well as institutional guidelines.

1. Unused Solid Material:

Collect in a clearly labeled, sealed container designated for non-hazardous chemical

waste.

Do not mix with other waste streams.

2. Contaminated Labware (e.g., pipette tips, tubes):

Dispose of in the designated non-hazardous solid waste stream.

3. Aqueous Solutions:

Small quantities of dilute aqueous solutions may be permissible for drain disposal with

copious amounts of water, depending on institutional policy. Always check with your

institution's Environmental Health and Safety (EHS) office before disposing of any

chemical down the drain.

4. Organic Solvent Solutions:

Collect in a designated, properly labeled hazardous waste container for organic solvents.

Do not dispose of organic solvents down the drain.

5. Waste Pickup:

Arrange for waste to be collected by the institution's EHS or a licensed chemical waste

disposal company.

Experimental Protocols and Visualizations
Signaling Pathway of Leriglitazone
Leriglitazone is a selective peroxisome proliferator-activated receptor-gamma (PPARγ) agonist.

Its mechanism of action involves the modulation of gene expression related to mitochondrial
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biogenesis, neuroinflammation, and oxidative stress.
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Caption: Mechanism of action of Leriglitazone as a PPARγ agonist.

Experimental Workflow: Chemical Spill Response
The following diagram outlines the immediate steps to be taken in the event of a chemical spill.
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Caption: Workflow for responding to a chemical spill in the laboratory.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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